Cas no 1250407-65-8 (Benzyl(4-bromobutyl)(propan-2-yl)amine)

• Product Name: Benzyl(4-bromobutyl)(propan-2-yl)amine
• CAS No: 1250407-65-8
• MF: C₁₄H₂₂BrN
• MW: 284.235183238983
• MDL: MFCD14614512
• CID: 5206967
• PubChem ID: 61289330
• Update Time: 2025-05-27

Benzyl(4-bromobutyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• benzyl(4-bromobutyl)(propan-2-yl)amine
• Benzenemethanamine, N-(4-bromobutyl)-N-(1-methylethyl)-
• Benzyl(4-bromobutyl)(propan-2-yl)amine

• MDL： MFCD14614512
• Inchi： 1S/C14H22BrN/c1-13(2)16(11-7-6-10-15)12-14-8-4-3-5-9-14/h3-5,8-9,13H,6-7,10-12H2,1-2H3
• InChI Key： UEGSBJXNWSKHFH-UHFFFAOYSA-N
• SMILES： BrCCCCN(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 164
• XLogP3: 4
• Topological Polar Surface Area: 3.2

Additional information on Benzyl(4-bromobutyl)(propan-2-yl)amine

Recent Advances in the Study of Benzyl(4-bromobutyl)(propan-2-yl)amine (CAS: 1250407-65-8) and Its Applications in Chemical Biology and Medicine

Benzyl(4-bromobutyl)(propan-2-yl)amine (CAS: 1250407-65-8) is a synthetic organic compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, targeted therapy, and biochemical research. The presence of both a benzyl group and a bromobutyl moiety in its structure makes it a versatile intermediate for further chemical modifications, enabling the development of novel bioactive molecules.

Recent studies have focused on the synthesis and optimization of Benzyl(4-bromobutyl)(propan-2-yl)amine to enhance its pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to evaluate its interactions with various biological targets. These efforts have revealed promising results, particularly in the context of enzyme inhibition and receptor modulation, suggesting its potential as a lead compound for therapeutic development.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of certain kinases, which are critical targets in cancer therapy. Preliminary in vitro studies have demonstrated its efficacy in suppressing tumor cell proliferation, with minimal cytotoxicity to normal cells. This selectivity is attributed to the compound's unique binding affinity, which is being further investigated through structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, Benzyl(4-bromobutyl)(propan-2-yl)amine has also been utilized as a building block in the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles has enabled the creation of diverse chemical libraries, which are being screened for novel bioactive compounds. This approach has opened new avenues for drug discovery, particularly in the identification of small-molecule modulators of protein-protein interactions.

The safety and pharmacokinetic profile of Benzyl(4-bromobutyl)(propan-2-yl)amine are currently under investigation. Early-stage preclinical studies have provided insights into its metabolic stability and potential toxicity, which are critical for its further development. Researchers are also exploring formulation strategies to improve its bioavailability and delivery to target tissues.

In conclusion, Benzyl(4-bromobutyl)(propan-2-yl)amine (CAS: 1250407-65-8) represents a promising candidate for both therapeutic and research applications. Its unique chemical properties and biological activities make it a valuable tool in the ongoing quest for novel treatments and biochemical probes. Future studies are expected to delve deeper into its mechanisms of action and optimize its structure for enhanced efficacy and safety.